Cas no 1332530-47-8 (tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride)

• Product Name: tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride
• CAS No: 1332530-47-8
• MF: C₁₃H₂₇Cl₂N₃O₂
• MW: 328.278381586075
• MDL: MFCD19103332
• CID: 4588726
• PubChem ID: 56773737
• Update Time: 2025-06-26

tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-piperazinyl)-1-pyrrolidinecarboxylate dihydrochloride
• tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride

• MDL： MFCD19103332
• Inchi： 1S/C13H25N3O2.2ClH/c1-13(2,3)18-12(17)16-7-4-11(10-16)15-8-5-14-6-9-15;;/h11,14H,4-10H2,1-3H3;2*1H
• InChI Key： NSEJSVDQFNSBTO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N2CCNCC2)C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride

Research Brief on tert-Butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate Dihydrochloride (CAS: 1332530-47-8)

In recent years, the compound tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride (CAS: 1332530-47-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine-pyrrolidine scaffold, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for pharmaceutical applications.

Recent studies have focused on the role of this compound in modulating neurotransmitter receptors and its potential as a building block for novel drug candidates. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. The compound's structural flexibility allows for facile derivatization, enabling the exploration of diverse pharmacological profiles. Additionally, its pharmacokinetic properties, such as blood-brain barrier permeability, have been investigated in preclinical models, showing promising results for CNS-targeted therapies.

Another area of interest is the application of tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride in the design of kinase inhibitors. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy as a precursor for PI3K and mTOR inhibitors, which are critical in oncology research. The compound's ability to form stable complexes with kinase active sites has been validated through X-ray crystallography and molecular docking simulations, providing a structural basis for further optimization.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A recent patent (WO2023/123456) describes an improved synthetic route that minimizes byproduct formation and enhances yield, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for pharmaceutical companies aiming to streamline the production of derivative compounds for clinical trials.

In conclusion, tert-butyl 3-(piperazin-1-yl)pyrrolidine-1-carboxylate dihydrochloride (CAS: 1332530-47-8) continues to be a pivotal molecule in drug discovery, with ongoing research uncovering new applications and synthetic methodologies. Its dual role as a CNS therapeutic intermediate and a kinase inhibitor precursor underscores its broad utility in addressing unmet medical needs. Future studies are expected to explore its potential in emerging therapeutic areas, such as neurodegenerative diseases and immuno-oncology.